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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930

For Researchers, Scientists, and Drug Development Professionals

Introduction

Noformicin, also known as Noformycin, is a natural product isolated from Nocardia formica. It
is a potent, competitive inhibitor of inducible nitric oxide synthase (iNOS), an enzyme
implicated in various inflammatory diseases and pathological conditions. Additionally,
Noformicin has demonstrated antiviral properties, showing inhibitory effects against several
viruses, including Mumps, Newcastle disease, and Influenza A and B viruses.[1] These dual
activities make Noformicin a compound of significant interest for further investigation in drug
development.

This document provides detailed application notes and protocols for the proper storage,
handling, and experimental use of Noformicin.

Physicochemical and Biological Properties

A summary of the key physicochemical and biological properties of Noformicin is presented in
the table below.
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Property Value Reference

Molecular Formula CsH1sNs0O [2]

Molecular Weight 197.24 g/mol [2]

CAS Number 155-38-4 [1][3]
(2S)-5-amino-N-(3-amino-3-

IUPAC Name iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

Biological Activity

Competitive inhibitor of

inducible nitric oxide synthase

(iNOS); Antiviral agent

Mechanism of Action

Competitively inhibits the

binding of L-arginine to iNOS.

Binding Affinity (Ki) for human
iINOS

1.3+ 0.3 uM

Dissociation Constant (Kd) for

iINOS heme group

1.5+ 0.2 uM

Proper Storage and Handling

Storage

Proper storage of Noformicin is crucial to maintain its stability and biological activity. The

following storage conditions are recommended:

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Noformicin
https://pubchem.ncbi.nlm.nih.gov/compound/Noformicin
https://www.americanchemicalsuppliers.com/list/n?page=202
https://www.lookchem.com/casno155-38-4.html
https://www.benchchem.com/product/b086930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Storage ]
Form Duration Notes
Temperature
Solid (Powder) -20°C Long-term Protect from moisture.
4°C Short-term (weeks)
Aliquot to avoid
Stock Solution (-20°C)  -20°C Up to 1 month repeated freeze-thaw
cycles.
Aliquot to avoid
Stock Solution (-80°C)  -80°C Up to 6 months repeated freeze-thaw

cycles.

Note: For specific product recommendations, always refer to the manufacturer's product

information sheet or certificate of analysis.
Solution Preparation
3.2.1. Stock Solution Preparation

e Solvent Selection: Noformicin is soluble in aqueous solutions. For cell culture experiments,
sterile phosphate-buffered saline (PBS) or cell culture medium can be used. For biochemical
assays, a suitable buffer such as Tris-HCI or HEPES can be used.

e Reconstitution:

o Briefly centrifuge the vial of powdered Noformicin to ensure all the powder is at the

bottom.

o Aseptically add the desired volume of sterile solvent to the vial to achieve the desired

stock solution concentration (e.g., 10 mM).
o Gently vortex or sonicate to ensure complete dissolution.

3.2.2. Working Solution Preparation
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 Dilute the stock solution to the desired final concentration using the appropriate sterile buffer
or cell culture medium immediately before use.

Handling and Safety Precautions

As with any chemical reagent, proper personal protective equipment (PPE) should be worn
when handling Noformicin.

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: Wear a lab coat to protect clothing.

» Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly
after handling.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
In Vitro iINOS Inhibition Assay (Griess Assay)

This protocol is designed to determine the inhibitory effect of Noformicin on nitric oxide (NO)
production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Workflow for INOS Inhibition Assay:
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Figure 1. Workflow for determining iNOS inhibition by Noformicin.
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Materials:

RAW 264.7 macrophage cells

o DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum) and 1%
penicillin-streptomycin

e Noformicin
» Lipopolysaccharide (LPS) from E. coli

e Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B:
0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

e Sodium nitrite (NaNO2) standard
o 96-well cell culture plates
Procedure:

o Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10* cells/well and
incubate for 24 hours at 37°C in a 5% COz2 incubator.

e Treatment:
o Prepare serial dilutions of Noformicin in cell culture medium.

o Remove the old medium from the cells and add 100 pL of fresh medium containing the
desired concentrations of Noformicin.

o Add 10 pL of LPS (1 pg/mL final concentration) to the appropriate wells to induce INOS
expression. Include a vehicle control (no Noformicin) and a negative control (no LPS).

o Incubate the plate for 24 hours at 37°C in a 5% COz2 incubator.
 Nitrite Measurement:

o Prepare a standard curve of sodium nitrite (0-100 uM) in cell culture medium.
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o Transfer 50 uL of the cell culture supernatant from each well to a new 96-well plate.

o Add 50 uL of Griess Reagent Component A to each well and incubate for 10 minutes at
room temperature, protected from light.

o Add 50 uL of Griess Reagent Component B to each well and incubate for another 10
minutes at room temperature, protected from light.

o Measure the absorbance at 540 nm using a microplate reader.

o Data Analysis:
o Calculate the nitrite concentration in each sample using the sodium nitrite standard curve.

o Determine the percentage of INOS inhibition for each concentration of Noformicin
compared to the LPS-stimulated vehicle control.

o Calculate the ICso value (the concentration of Noformicin that inhibits 50% of INOS
activity).

Antiviral Activity Assay (Plaque Reduction Assay)

This protocol is a general method to assess the antiviral activity of Noformicin against plaque-
forming viruses.
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Figure 3. Inhibition of the Nitric Oxide signaling pathway by Noformicin.
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By competitively inhibiting the INOS enzyme, Noformicin blocks the conversion of L-arginine
to nitric oxide and L-citrulline. This reduction in NO production can modulate downstream
signaling pathways that are dependent on NO, such as the activation of soluble guanylate
cyclase (sGC) and the subsequent production of cyclic guanosine monophosphate (cGMP).
This mechanism underlies its potential therapeutic effects in inflammatory and viral diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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